Cas no 743422-72-2 (2-BENZOFURANCARBOXYLIC ACID, 2,3-DIHYDRO-3-OXO-)

2-BENZOFURANCARBOXYLIC ACID, 2,3-DIHYDRO-3-OXO- structure
743422-72-2 structure
Product name:2-BENZOFURANCARBOXYLIC ACID, 2,3-DIHYDRO-3-OXO-
CAS No:743422-72-2
MF:C9H6O4
MW:178.142
CID:3252180
PubChem ID:13750389

2-BENZOFURANCARBOXYLIC ACID, 2,3-DIHYDRO-3-OXO- Chemical and Physical Properties

Names and Identifiers

    • 2-BENZOFURANCARBOXYLIC ACID, 2,3-DIHYDRO-3-OXO-
    • SCHEMBL1431562
    • AKOS004123476
    • 743422-72-2
    • Inchi: InChI=1S/C9H6O4/c10-7-5-3-1-2-4-6(5)13-8(7)9(11)12/h1-4,8H,(H,11,12)
    • InChI Key: AHDOLGVECRBAED-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 178.02660867Da
  • Monoisotopic Mass: 178.02660867Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 63.6Ų

2-BENZOFURANCARBOXYLIC ACID, 2,3-DIHYDRO-3-OXO- Related Literature

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
http://www.100kes.com/en
BIOOKE MICROELECTRONICS CO.,LTD
Synrise Material Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Synrise Material Co. Ltd.
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd